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Compound of Interest

Compound Name: 3-Chlorobenzenesulfonyl chloride

Cat. No.: B1346645 Get Quote

Essential Safety and Handling Guide for 3-
Chlorobenzenesulfonyl Chloride
This guide provides immediate, essential safety and logistical information for laboratory

professionals handling 3-Chlorobenzenesulfonyl chloride. The following procedures detail

operational plans for safe handling, emergency response, and disposal.

Chemical Identification and Properties
3-Chlorobenzenesulfonyl chloride is a corrosive and reactive compound.[1] Understanding

its physical and chemical properties is critical for safe handling.
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Property Value

Chemical Formula C₆H₄Cl₂O₂S

CAS Number 2888-06-4

Molecular Weight 211.07 g/mol

Appearance Liquid

Melting Point 21°C[2][3]

Boiling Point 102-104 °C at 1 mmHg[2][3]

Density 1.499 g/mL at 25 °C[2][3]

Solubility

Soluble in organic solvents like chloroform,

dichloromethane, and acetone. Limited solubility

in water.[4]

Reactivity

Highly reactive with amines and alcohols.[4]

Reacts with water to release hydrochloric acid.

[1][4]

Hazard Identification and GHS Classification
3-Chlorobenzenesulfonyl chloride is classified as a hazardous substance. Adherence to

safety warnings is mandatory.

GHS Pictogram Signal Word Hazard Statement

GHS05 Danger
H314: Causes severe skin

burns and eye damage.[5]

H290: May be corrosive to

metals.[5]

Precautionary Statements (Selected):

P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]
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P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5][6]

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.[5]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[5]

P501: Dispose of contents/container to an approved waste disposal plant.[5]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial to minimize exposure risk. The level of protection

should correspond to the scale of the operation.[7]

Situation
Recommended Personal Protective
Equipment (PPE)

General Laboratory Use
• Nitrile gloves• Safety glasses with side shields•

Laboratory coat

Weighing and Transferring

• Chemical-resistant gloves (e.g., nitrile)•

Chemical splash goggles• Laboratory coat•

Face shield (if splashing is a risk)• Action must

be performed in a chemical fume hood.[8]

Large-Scale Operations or Spills

• Chemical-resistant gloves (e.g., butyl rubber)•

Chemical splash goggles and a face shield•

Chemical-resistant apron or coveralls•

Appropriate respiratory protection (e.g., N95

dust mask or an air-purifying respirator with

organic vapor cartridges).[7]

Operational Plan for Safe Handling and Storage
A systematic approach is essential for safely managing 3-Chlorobenzenesulfonyl chloride in

a laboratory setting.
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Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leaks.

Confirm the container is properly labeled.

Log the chemical into the laboratory's chemical inventory system.

Storage:

Store in a cool, dry, and well-ventilated area.[1]

Keep containers tightly closed and store in a designated corrosives area.[5][8]

Store away from heat sources, flames, and incompatible materials such as water, moisture,

and strong oxidizing agents.[1][8]

Use corrosion-resistant containers for storage.[1][5]

Handling:

All handling of 3-Chlorobenzenesulfonyl chloride should occur in a well-ventilated area,

preferably within a certified chemical fume hood.[4][8]

Avoid contact with skin, eyes, and clothing.[8]

Do not breathe mists or vapors.[6]

Wash hands thoroughly after handling.[5]

Be aware that it is reactive with water and will release toxic and corrosive hydrogen chloride

gas upon contact.[4][8]

Emergency Procedures
Immediate and appropriate action is critical in the event of exposure or a spill.

First Aid Measures:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[6][8]

Skin Contact: Take off immediately all contaminated clothing. Wash off immediately with

soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[6][8]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If not

breathing, give artificial respiration. Seek immediate medical attention.[6][9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a physician or poison control center immediately.[6][8]

Spill Management:

Minor Spill:

Wear appropriate PPE as detailed in the table above.

Absorb the spill with inert, dry material such as sand, vermiculite, or a universal binder.[6]

Do not use water.[8]

Collect the absorbed material and place it into a suitable, sealed, and labeled container for

hazardous waste disposal.[6]

Ventilate the area of the spill.

Major Spill:

Evacuate the area immediately and prevent others from entering.[10]

Report the spill to your institution's Environmental Health and Safety (EHS) department or

emergency response team.[10]

Ensure the area is well-ventilated, if safe to do so.
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Workflow for 3-Chlorobenzenesulfonyl Chloride Spill

Initial Response

Minor Spill Procedure

Major Spill Procedure

Final Steps

Spill Occurs

Assess Spill Size

Evacuate Immediate Area
Alert Others

 If Major Spill

Don Appropriate PPE
(Gloves, Goggles, Respirator)

 If Minor Spill

Contact EHS/Emergency Response
Contain Spill with

Inert Absorbent (Sand, Vermiculite)

Collect Residue into
Sealed Waste Container

Clean Spill Area

Label and Dispose of
Hazardous Waste

Isolate and Ventilate Area
(If Safe to Do So)

Await Professional
Response Team

Document and Report Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 3-Chlorobenzenesulfonyl chloride.
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Disposal Plan
All waste containing 3-Chlorobenzenesulfonyl chloride must be treated as hazardous waste.

[7]

Solid Waste: Collect solid waste, including contaminated absorbents and PPE, in a clearly

labeled, sealed, and compatible container.[7]

Liquid Waste: Collect any liquid waste in a labeled, sealed, and appropriate solvent waste

container.[7]

Disposal: Dispose of all waste through your institution's hazardous waste management

program, following all local, regional, and national regulations.[5][8] Do not empty into drains.

[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 3-
Chlorobenzenesulfonyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346645#personal-protective-equipment-for-
handling-3-chlorobenzenesulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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